Dimethyloxaloylglycine
Overview
Description
Dimethyloxalylglycine (DMOG) is a cell-permeable, competitive inhibitor of prolyl hydroxylase domain-containing proteins (PHDs) and hypoxia-inducible factor prolyl hydroxylases (HIF-PHs). It is an analog of α-ketoglutarate and is known for its ability to stabilize and accumulate hypoxia-inducible factor-1α (HIF-1α) in vitro and in vivo . DMOG is widely used in scientific research due to its role in mimicking hypoxia and regulating various cellular processes.
Scientific Research Applications
DMOG has a wide range of applications in scientific research:
Mechanism of Action
DMOG exerts its effects by inhibiting prolyl hydroxylase domain-containing proteins (PHDs) and hypoxia-inducible factor prolyl hydroxylases (HIF-PHs). This inhibition leads to the stabilization and accumulation of HIF-1α, which in turn activates the transcription of various genes involved in angiogenesis, metabolism, and cell survival . The molecular targets of DMOG include the HIF-1α subunit and the enzymes responsible for its degradation .
Safety and Hazards
Future Directions
DMOG has been recognized as a new potential tool in MSC priming instead of hypoxia incubators or chambers . It has been observed that low doses of DMOG trigger exosomes to exert enhanced proangiogenic activity in cell-free therapeutic applications . This contributes to bone regeneration and angiogenesis in the critical-sized calvarial defect rat model in vivo .
Biochemical Analysis
Biochemical Properties
Dimethyloxaloylglycine plays a significant role in biochemical reactions, particularly in angiogenesis . It interacts with HIF-1α, an important protein that can activate a broad array of angiogenic factors . The interaction between this compound and HIF-1α is crucial for the angiogenic activity of bone mesenchymal stem cells (BMSCs) in tissue-engineered bone .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. It influences cell function by activating the expression of HIF-1α, which in turn enhances the mRNA expression and secretion of related angiogenic factors in BMSCs . This impact on cell signaling pathways and gene expression significantly improves the angiogenic activity of BMSCs .
Molecular Mechanism
At the molecular level, this compound exerts its effects by inhibiting PHD enzymes . This inhibition stabilizes HIF-1α, even in cells at normal oxygen tension . The stabilized HIF-1α can then activate a broad array of angiogenic factors, leading to enhanced angiogenic activity .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. For instance, it has been observed that this compound significantly enhances the mRNA expression and secretion of related angiogenic factors in BMSCs
Metabolic Pathways
This compound is involved in the HIF-1α pathway, where it inhibits PHD enzymes to stabilize HIF-1α
Preparation Methods
Synthetic Routes and Reaction Conditions
DMOG can be synthesized through the esterification of oxalyl chloride with dimethylamine, followed by hydrolysis to yield dimethyloxalylglycine. The reaction typically involves the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the esterification process .
Industrial Production Methods
Industrial production of DMOG involves similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization and chromatography to ensure the final product meets the required specifications .
Chemical Reactions Analysis
Types of Reactions
DMOG primarily undergoes reactions related to its role as a hypoxia mimetic agent. It can participate in oxidation and reduction reactions, particularly those involving the stabilization of HIF-1α .
Common Reagents and Conditions
Common reagents used in reactions involving DMOG include α-ketoglutarate, prolyl hydroxylase inhibitors, and various solvents like dimethyl sulfoxide (DMSO) and water. The reactions are typically carried out under controlled temperature and pH conditions to ensure optimal activity .
Major Products Formed
The major products formed from reactions involving DMOG are typically related to the stabilization of HIF-1α and the subsequent activation of downstream signaling pathways. This includes the upregulation of genes involved in angiogenesis, metabolism, and cell survival .
Comparison with Similar Compounds
Similar Compounds
Dimethyloxalylglycine (DMOG): Known for its role in stabilizing HIF-1α and mimicking hypoxia.
Cobalt chloride: Another hypoxia mimetic agent that stabilizes HIF-1α through a different mechanism.
Desferrioxamine: A chelating agent that also stabilizes HIF-1α by inhibiting prolyl hydroxylases.
Uniqueness
DMOG is unique in its ability to mimic hypoxia by directly inhibiting prolyl hydroxylases, leading to the stabilization of HIF-1α. This makes it a valuable tool in research focused on understanding the cellular response to hypoxia and developing potential therapeutic applications .
properties
IUPAC Name |
methyl 2-[(2-methoxy-2-oxoethyl)amino]-2-oxoacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO5/c1-11-4(8)3-7-5(9)6(10)12-2/h3H2,1-2H3,(H,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNJOZDZCRHCODO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CNC(=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80339961 | |
Record name | DMOG | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80339961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89464-63-1 | |
Record name | DMOG | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80339961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 89464-63-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary target of Dimethyloxaloylglycine and how does it interact with it?
A1: this compound primarily targets the family of prolyl hydroxylase domain-containing proteins (PHDs). [] These enzymes are responsible for hydroxylating the alpha subunit of hypoxia-inducible factors (HIFs), ultimately leading to their degradation under normoxic conditions. This compound competitively inhibits PHDs by mimicking their natural substrate, 2-oxoglutarate, thereby stabilizing HIFs and mimicking a hypoxic response. [, ]
Q2: What are the downstream consequences of this compound-mediated PHD inhibition?
A2: Inhibition of PHDs by this compound leads to the stabilization and activation of HIFs, particularly HIF-1α and HIF-2α. [, , ] This activation triggers the transcription of numerous genes involved in crucial cellular processes, including:
- Angiogenesis: VEGF, Flt-1, KDR/Flk-1 [, ]
- Glycolysis: Glucose transporter 1 (GLUT-1), Phosphoglycerate Kinase 1 [, ]
- Erythropoiesis: Erythropoietin (EPO) [, ]
- Cell proliferation and survival: [, ]
Q3: this compound induces a hypoxic response. What are the potential benefits of this in a therapeutic context?
A3: Inducing a hypoxic response with this compound can be beneficial in situations where enhancing these processes is desired, such as:
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